Cas no 1261993-76-3 (5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid
• CAS No: 1261993-76-3
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319397
• CID: 2768164
• PubChem ID: 53225316
• Update Time: 2025-05-19

5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-3-(2-HYDROXYMETHYLPHENYL)BENZOIC ACID
• 5-Fluoro-2'-(hydroxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261993-76-3
• DTXSID70689048
• 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid, 95%
• MFCD18319397
• 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid

• MDL： MFCD18319397
• Inchi： 1S/C14H11FO3/c15-12-6-10(5-11(7-12)14(17)18)13-4-2-1-3-9(13)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key： LKBXPHPVWCSVID-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid

Research Brief on 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid (CAS: 1261993-76-3): Recent Advances and Applications

5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid (CAS: 1261993-76-3) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for small-molecule inhibitors and as a modulator of biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's fluorinated aromatic ring and hydroxymethyl group contribute to its ability to bind selectively to ATP-binding sites of target kinases. Molecular docking studies revealed that the compound exhibits favorable interactions with residues in the active site, suggesting its utility in designing next-generation kinase inhibitors for cancer therapy.

In another study, the compound was evaluated for its anti-inflammatory properties. Researchers found that 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study, published in Bioorganic & Medicinal Chemistry Letters (2022), highlighted the compound's potential as a lead structure for developing new anti-inflammatory agents. The hydroxymethyl group was identified as a critical pharmacophore for modulating the compound's activity, providing insights for further structural optimization.

The synthesis of 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid has also been a subject of recent research. A 2023 paper in Organic Process Research & Development described a scalable and efficient synthetic route for the compound, utilizing palladium-catalyzed cross-coupling reactions. The optimized protocol achieved a high yield (85%) and purity (>98%), making it suitable for large-scale production. This advancement is particularly relevant for pharmaceutical applications where consistent quality and supply are critical.

Beyond its direct applications, 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid has been employed as a versatile scaffold in medicinal chemistry. Researchers have derivatized the compound to explore its structure-activity relationships (SAR) and to develop analogs with improved pharmacokinetic properties. For instance, ester and amide derivatives of the compound have shown enhanced bioavailability and target engagement in preclinical models, as reported in a 2022 study in the European Journal of Medicinal Chemistry.

In conclusion, 5-Fluoro-3-(2-hydroxymethylphenyl)benzoic acid (CAS: 1261993-76-3) represents a promising compound with diverse applications in drug discovery and development. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies are expected to further explore its therapeutic potential and expand its utility in designing novel bioactive molecules.